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Compound of Interest

Compound Name: 5-Bromo-N-methyl-2-nitroaniline

Cat. No.: B1278509

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds is a cornerstone of laboratory safety and
environmental responsibility. This guide provides a detailed protocol for the safe disposal of 5-
Bromo-N-methyl-2-nitroaniline, a halogenated nitroaromatic compound. Adherence to these
procedures is critical to mitigate risks and ensure compliance with safety regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-N-methyl-2-nitroaniline (CAS
No. 302800-13-1) was not available at the time of this writing. The following guidance is
synthesized from safety data sheets for structurally similar compounds, including 5-Bromo-2-
nitroaniline, N-methyl-2-nitroaniline, and general principles for the disposal of halogenated
organic compounds. It is imperative to consult the substance-specific SDS upon acquisition
and to follow all local, state, and federal regulations.

Essential Safety and Hazard Information

Prior to handling 5-Bromo-N-methyl-2-nitroaniline, it is crucial to be aware of its potential
hazards. Based on data for analogous compounds, this substance should be treated as toxic if
swallowed, in contact with skin, or if inhaled.[1] It may also cause skin and eye irritation and
could lead to organ damage through prolonged or repeated exposure.[1]
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Property Data Source

Molecular Formula C7H7BrN202 [2][3]

Molecular Weight 231.05 g/mol [3]

CAS Number 302800-13-1 [2][31[4]
Likely a solid at room

Appearance [3]
temperature

Store in a well-ventilated
place. Keep container tightly
closed and protected from
Storage ) ) ) [2][5]
light. Consider storing under
an inert atmosphere such as

argon.

Personal Protective Equipment (PPE) and Handling

When working with 5-Bromo-N-methyl-2-nitroaniline, appropriate personal protective

equipment is mandatory to prevent exposure.
Handling Protocol:

e Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[6]

o Personal Protective Equipment:

o

Eye Protection: Wear tightly fitting safety goggles or a face shield.[7]

Hand Protection: Wear impervious chemical-resistant gloves (e.g., nitrile rubber).

o

[¢]

Body Protection: A lab coat or chemical-resistant apron should be worn. For larger
quantities or in case of a spill, impervious clothing may be necessary.[7]

Respiratory Protection: If dust or aerosols are generated, a NIOSH-approved respirator

[¢]

with an appropriate cartridge for organic vapors and particulates is essential.[7]
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e Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands thoroughly after

handling.

Step-by-Step Disposal Procedure

The disposal of 5-Bromo-N-methyl-2-nitroaniline is governed by its classification as a

halogenated organic waste.[8][9] Improper disposal can lead to environmental contamination

and regulatory penalties.

1. Waste Segregation and Collection:

Designated Waste Container: Collect all waste containing 5-Bromo-N-methyl-2-nitroaniline
in a dedicated, properly labeled hazardous waste container.[10] The container should be
made of a compatible material, such as high-density polyethylene (HDPE).

Labeling: The waste container must be clearly labeled as "Hazardous Waste," "Halogenated
Organic Waste," and list all chemical constituents, including 5-Bromo-N-methyl-2-
nitroaniline.[9][10]

Segregation: Do not mix halogenated organic waste with non-halogenated solvents or other
waste streams.[8][9] This is crucial as the disposal methods and costs differ significantly.

. Spill Management:
In the event of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbed material and place it in the designated halogenated organic
waste container.

Decontaminate the spill area with an appropriate solvent and then wash with soap and water.
Collect all cleaning materials as hazardous waste.

. Final Disposal:
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o Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor.[5][10]

o Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations for hazardous waste.

Disposal Workflow Diagram
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Disposal Workflow for 5-Bromo-N-methyl-2-nitroaniline
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Caption: Decision workflow for the safe disposal of 5-Bromo-N-methyl-2-nitroaniline.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1278509?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278509?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

By adhering to these outlined procedures, laboratory professionals can ensure the safe and
compliant disposal of 5-Bromo-N-methyl-2-nitroaniline, thereby protecting themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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